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Section 1: Hazard Identification and Risk
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Compound of Interest

Compound Name: 5-Bromoquinolin-6-amine
CAS No.: 50358-42-4
Cat. No.: B2837718
Get Quote
. J

A thorough risk assessment is the cornerstone of safe laboratory practice. As specific
toxicological data for 5-Bromoquinolin-6-amine is not extensively documented, our
assessment is based on data from closely related structural analogs and the known hazards of
the aromatic amine chemical class. This approach, known as "read-across," is a scientifically
credible method for predicting the hazard profile of a substance. The primary analog for this
assessment is 5-Bromoquinolin-8-amine, an isomer with a similar hazard profile.[4]

Physicochemical and Safety Data Summary

The following table summarizes the key identification, physicochemical, and hazard information
for 5-Bromoquinolin-6-amine. Hazard classifications are derived from analogous compounds.
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Property Value Source
IUPAC Name 5-Bromoquinolin-6-amine -
Synonyms 6-Amino-5-bromoquinoline [1]

CAS Number 50358-42-4 [1]
Molecular Formula CoH7BrN2 [1]
Molecular Weight 223.07 g/mol [1]
Appearance Solid, powder (predicted) [2]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
GHS Hazard Statements skin irritationH319: Causes [4]
serious eye irritationH332:
Harmful if inhaledH335: May

cause respiratory irritation

Signal Word Warning [4]

Toxicological Profile

The primary health risks associated with 5-Bromoquinolin-6-amine are acute toxicity,
irritation, and potential long-term effects characteristic of aromatic amines.

» Acute Toxicity: The compound is classified as harmful if swallowed, inhaled, or in contact
with skin.[4] Systemic absorption can occur through all routes of exposure.

e Irritation: Direct contact will cause irritation to the skin and serious irritation to the eyes.[4] As
a fine powder, it can also cause respiratory tract irritation upon inhalation.[4]

e Chemical Class Hazards: Aromatic amines are a class of compounds that require careful
handling due to potential risks, including methemoglobinemia and carcinogenicity, upon
prolonged or repeated exposure.[3]

Physical and Chemical Hazards

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://vibrantpharma.com/product/6-amino-5-bromoquinoline-5-bromoquinolin-6-amine/
https://vibrantpharma.com/product/6-amino-5-bromoquinoline-5-bromoquinolin-6-amine/
https://vibrantpharma.com/product/6-amino-5-bromoquinoline-5-bromoquinolin-6-amine/
https://vibrantpharma.com/product/6-amino-5-bromoquinoline-5-bromoquinolin-6-amine/
https://www.chemimpex.com/products/28274
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://www.benchchem.com/product/b2837718/docs?utm_src=pdf-body#section-1-hazard-identification-and-risk-assessment
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubs.acs.org/doi/abs/10.1021/acs.chas.3c00073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2837718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The primary physical hazard is the potential for generating airborne dust during handling, which
increases the risk of inhalation.[5] Upon thermal decomposition, it may release toxic and
corrosive fumes, including nitrogen oxides (NOx) and hydrogen bromide (HBr).[6]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. The hierarchy of controls prioritizes
engineering and administrative controls, with Personal Protective Equipment (PPE) serving as
the final, essential barrier.

Engineering Controls

e Chemical Fume Hood: All work involving the handling of solid 5-Bromoquinolin-6-amine or
its solutions must be conducted in a properly functioning and certified chemical fume hood.
This is the primary method for preventing the inhalation of dust or vapors.[7]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[8]

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a reasoned defense against the specific
hazards of the chemical.

o Eye and Face Protection: Wear chemical safety goggles with side shields that conform to EN
166 (EU) or NIOSH (US) standards.[8] A face shield may be required when handling larger
quantities where splashing is a risk.

e Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, that have been
inspected for integrity before use.[9] Given the compound's dermal toxicity, skin contact must
be avoided. Dispose of contaminated gloves immediately and wash hands thoroughly after
handling.

o Skin and Body Protection: A standard laboratory coat is mandatory. For operations with a
higher risk of exposure, such as handling large quantities or cleaning spills, impervious
clothing or a chemical-resistant apron should be worn.[10]
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» Respiratory Protection: If engineering controls fail or for emergency situations like a
significant spill, a NIOSH-approved air-purifying respirator with appropriate cartridges (e.g.,
combination P100/organic vapor) is required.[5][11] All respirator use must be part of a
formal respiratory protection program with proper training and fit-testing.[12]

Section 3: Standard Operating Procedures for Safe
Handling

Adherence to a validated protocol is essential for minimizing exposure and ensuring
reproducible, safe experimental outcomes.

Protocol 1: Weighing and Preparing Solutions of 5-
Bromoquinolin-6-amine

o Preparation: Designate a clean work area within a chemical fume hood. Cover the work
surface with absorbent, disposable bench paper. Assemble all necessary equipment,
including spatula, weigh boat/paper, appropriate glassware, and solvent.

e Don PPE: Put on all required PPE as detailed in Section 2.

o Equilibration: Allow the container of 5-Bromoquinolin-6-amine to come to room
temperature before opening to prevent moisture condensation.

» Dispensing: Open the container in the fume hood. Use a clean spatula to carefully transfer
the required amount of solid to the weigh vessel. Perform this action gently to minimize the
generation of airborne dust.

» Transfer: Carefully add the weighed solid to the destination flask or beaker.

o Dissolution: Add the desired solvent to the vessel and mix as required to dissolve the
compound.

e Securing and Cleaning: Securely close the primary container of 5-Bromoquinolin-6-amine.
Clean the spatula and any affected surfaces within the fume hood.

» Disposal: Dispose of the weigh boat, bench paper, and any contaminated materials in the
designated solid hazardous waste container.
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e Final Steps: Remove gloves and wash hands thoroughly with soap and water.

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow for the safe handling of 5-Bromoquinolin-6-

amine.
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Caption: Workflow for the safe handling of 5-Bromoquinolin-6-amine.
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Section 4: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store 5-Bromoquinolin-6-amine in a tightly sealed, properly labeled
container.[8] The storage area should be cool, dry, and well-ventilated.[11] Store in a locked
cabinet or area with restricted access to authorized personnel only.[13]

» Incompatible Materials: Keep away from strong oxidizing agents.[6] As an amine, it should
also be stored separately from strong acids, acid chlorides, and acid anhydrides to prevent
vigorous or exothermic reactions.[14]

Section 5: Emergency Response Procedures

A clear, rehearsed emergency plan is critical for mitigating the consequences of an accidental
release or exposure.

Spill Response

For a minor spill of solid 5-Bromoquinolin-6-amine within a fume hood:

Alert: Notify others in the immediate area.
o |solate: Ensure the fume hood sash is lowered to contain the dust.

o PPE: Don appropriate PPE, including a respirator if there is any doubt about containment.
[12]

o Contain & Absorb: Gently cover the spill with an inert absorbent material such as vermiculite,
sand, or cat litter to prevent it from becoming airborne.[15] Do NOT use combustible
materials like paper towels for the initial cleanup.

o Collect: Carefully scoop the mixture into a heavy-duty plastic bag or a sealable container.[16]

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap
and water. Collect all cleaning materials as hazardous waste.
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e Dispose: Label the container as "Hazardous Waste: 5-Bromoquinolin-6-amine Spill Debris"
and arrange for proper disposal.

For large spills or any spill outside of a fume hood, evacuate the area, close the doors, post a
warning sign, and contact your institution's emergency response team immediately.[17]

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.[16]

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[16]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of soap and water for at least 15 minutes.[12] Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person.[8] Seek immediate medical attention.

Visualization: Emergency Spill Response Workflow

This diagram outlines the decision-making process for responding to a chemical spill.
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Caption: Emergency response workflow for a 5-Bromoquinolin-6-amine spill.

Section 6: Waste Disposal
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All waste containing 5-Bromoquinolin-6-amine, whether it is the neat compound,
contaminated solutions, or spill cleanup debris, must be treated as hazardous waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted.

Containment: Collect waste in a compatible, leak-proof, and sealable container.[9] Ensure
the container is clearly labeled with its contents ("Hazardous Waste: 5-Bromoquinolin-6-
amine").

Disposal Route: The material can be disposed of by a licensed chemical destruction facility
or through controlled incineration with flue gas scrubbing.[18] Do not discharge to sewer
systems.[18]

Regulatory Compliance: Always follow all local, state, and federal regulations for hazardous
waste disposal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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12. ehs.princeton.edu [ehs.princeton.edu]

13. chemicalbook.com [chemicalbook.com]

14. pubs.acs.org [pubs.acs.org]

15. acs.org [acs.org]

16. assets.thermofisher.com [assets.thermofisher.com]

17. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]
18. 5-bromoquinolin-8-ol - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Section 1: Hazard Identification and Risk Assessment].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2837718/docs#section-1-hazard-identification-and-
risk-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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